Cas no 300853-97-8 ((2S)-3-cyclopropyl-2-hydroxypropanoic acid)

(2S)-3-Cyclopropyl-2-hydroxypropanoic acid is a chiral carboxylic acid featuring a cyclopropyl substituent and a hydroxyl group at the β-position. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals. The cyclopropyl ring enhances structural rigidity, potentially improving metabolic stability in drug development. The hydroxyl and carboxyl functionalities offer versatile reactivity for further derivatization, including esterification, amidation, or oxidation. This compound’s well-defined stereochemistry and functional group compatibility make it suitable for applications in medicinal chemistry, agrochemicals, and chiral auxiliaries. Its purity and stability under standard conditions ensure reliable performance in synthetic workflows.
(2S)-3-cyclopropyl-2-hydroxypropanoic acid structure
300853-97-8 structure
Product Name:(2S)-3-cyclopropyl-2-hydroxypropanoic acid
CAS No:300853-97-8
MF:C6H10O3
MW:130.141802310944
MDL:MFCD17171015
CID:5303512
PubChem ID:21341065
Update Time:2025-05-26

(2S)-3-cyclopropyl-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-a-Hydroxy-cyclopropanepropanoic acid
    • Cyclopropanepropanoic acid, α-hydroxy-, (αS)-
    • (2S)-3-cyclopropyl-2-hydroxypropanoic acid
    • MDL: MFCD17171015
    • Inchi: 1S/C6H10O3/c7-5(6(8)9)3-4-1-2-4/h4-5,7H,1-3H2,(H,8,9)/t5-/m0/s1
    • InChI Key: URABTPLPEKSFHH-YFKPBYRVSA-N
    • SMILES: C1(C[C@H](O)C(O)=O)CC1

Computed Properties

  • Exact Mass: 130.062994177g/mol
  • Monoisotopic Mass: 130.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57.5Ų

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Additional information on (2S)-3-cyclopropyl-2-hydroxypropanoic acid

Introduction to (2S)-3-cyclopropyl-2-hydroxypropanoic Acid (CAS No. 300853-97-8)

(2S)-3-cyclopropyl-2-hydroxypropanoic acid, with the chemical identifier CAS No. 300853-97-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential biological activities. The presence of a cyclopropyl group and a chiral center at the second carbon atom imparts distinct characteristics that make it a valuable scaffold for drug discovery and development.

The structural motif of (2S)-3-cyclopropyl-2-hydroxypropanoic acid consists of a three-carbon backbone with a hydroxyl group at the second carbon and a cyclopropyl substituent at the third carbon. This configuration results in a molecule with both chiral and hydrophilic properties, which can be exploited for various biological interactions. The cyclopropyl group, in particular, is known to enhance binding affinity and selectivity in protein-ligand interactions, making it a popular feature in medicinal chemistry.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiopure nature of (2S)-3-cyclopropyl-2-hydroxypropanoic acid makes it an excellent candidate for such applications. Researchers have leveraged its structural features to design novel catalysts and reagents that facilitate enantioselective transformations, thereby improving the efficiency and yield of chiral compounds in synthetic pathways.

One of the most compelling aspects of (2S)-3-cyclopropyl-2-hydroxypropanoic acid is its potential as a building block for more complex molecules. Its bifunctional nature—comprising both an acidic hydroxyl group and a stereocenter—allows for further derivatization into pharmacologically relevant compounds. For instance, modifications at the hydroxyl group can introduce additional functionalities such as esters or amides, while the chiral center can be used to create enantiomerically enriched libraries for high-throughput screening.

The compound has also shown promise in preclinical studies as a precursor for active pharmaceutical ingredients (APIs). Its structural framework is reminiscent of natural products found in plants and microorganisms, which often exhibit potent biological activities. By incorporating elements derived from (2S)-3-cyclopropyl-2-hydroxypropanoic acid into drug candidates, researchers aim to harness these natural scaffolds while improving their pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the utility of (2S)-3-cyclopropyl-2-hydroxypropanoic acid in drug design. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for optimizing its pharmacological properties. These simulations have been instrumental in predicting binding affinities, identifying potential side effects, and designing analogs with improved efficacy.

The synthesis of enantiopure compounds like (2S)-3-cyclopropyl-2-hydroxypropanoic acid remains a challenge due to the complexity of stereocontrol in organic reactions. However, recent innovations in asymmetric catalysis have made it more feasible to produce such molecules on an industrial scale. Techniques such as asymmetric hydrogenation and enzymatic resolutions have enabled the efficient preparation of high-purity enantiomers, paving the way for their widespread use in pharmaceutical applications.

In conclusion, (2S)-3-cyclopropyl-2-hydroxypropanoic acid (CAS No. 300853-97-8) represents a fascinating compound with diverse applications in synthetic chemistry and drug development. Its unique structural features—combining a cyclopropyl group with a chiral center—make it an invaluable tool for creating novel therapeutics. As research continues to uncover new methodologies for its synthesis and functionalization, its role in advancing medicinal chemistry is poised to expand further.

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